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Compound of Interest

Compound Name: SGC6870

Cat. No.: B1193587

{ Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of SGC6870, a potent and selective PRMT®6 allosteric inhibitor. Adherence to

these procedures is critical for minimizing risks and maintaining a safe research environment.

SGC6870 Chemical and Physical Properties

A summary of the key quantitative data for SGC6870 is presented below, offering a quick

reference for its essential characteristics.

Property Value

Molecular Weight 469.4 g/mol

Formula C23H21BrN202S

Appearance Solid

Purity >98%

Solubility Soluble to 100 mM in DMSO and 100 mM in
ethanol.

Storage Store at -20°C

CAS Number 2561471-27-8
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Proper Disposal Procedures for SGC6870

The disposal of SGC6870 and any associated contaminated materials must be handled as

hazardous chemical waste. The following procedures are based on general best practices for
laboratory chemical waste management and should be performed in accordance with your

institution's specific Environmental Health and Safety (EHS) guidelines.

1. Unused or Expired SGC6870 (Solid Waste):

Containerization: Unused or expired solid SGC6870 should be disposed of in its original
container whenever possible. If the original container is not available or is compromised,
transfer the solid to a new, clearly labeled, and sealable container suitable for hazardous
waste.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: (R)-4-(5-Bromothiophene-2-carbonyl)-5-(3,5-dimethylphenyl)-7-methyl-
1,3,4,5-tetrahydro-2H-benzo[e][1][2]diazepin-2-one. Also, indicate the approximate quantity
of the compound.

Storage: Store the labeled hazardous waste container in a designated, secure area,
segregated from incompatible chemicals, while awaiting pickup by your institution's EHS
personnel.

. SGC6870 Solutions (Liquid Waste):

Collection: All solutions containing SGC6870 (e.g., dissolved in DMSO or ethanol) must be
collected as liquid hazardous waste.

Containerization: Use a dedicated, leak-proof, and chemically compatible container with a
secure screw-on cap. Do not overfill the container; it is recommended to fill it to no more than
80% of its capacity.

Labeling: Clearly label the liquid waste container as "Hazardous Waste" and list all
constituents, including SGC6870 and the solvent(s) used (e.g., "SGC6870 in DMSQO").
Provide an accurate estimation of the concentration of each component.
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» Disposal: Never dispose of solutions containing SGC6870 down the drain. Arrange for
disposal through your institution's hazardous waste management program.

3. Contaminated Labware and Personal Protective Equipment (PPE):

¢ Solid Waste: All disposable items that have come into contact with SGC6870, such as
pipette tips, tubes, vials, gloves, and bench paper, must be considered contaminated solid
hazardous waste.

» Collection: Place these contaminated items in a designated hazardous waste bag or
container that is clearly marked for this waste stream.

e Sharps: Any contaminated sharps (e.g., needles) must be disposed of in a designated
sharps container that is puncture-resistant and leak-proof.

o Glassware: Reusable glassware should be decontaminated. The initial rinseate from
cleaning the glassware should be collected and disposed of as liquid hazardous waste.

4. Empty SGC6870 Containers:

o Decontamination: To be considered non-hazardous, empty containers must be triple-rinsed
with a suitable solvent (such as ethanol or another appropriate solvent that SGC6870 is
soluble in).

» Rinseate Collection: The first rinseate must be collected and disposed of as liquid hazardous
waste. Subsequent rinseates may also need to be collected depending on institutional
policies.

» Disposal of Rinsed Containers: Once properly rinsed and air-dried, and with the label
defaced or removed, the container may be disposed of as regular non-hazardous waste or
recycled, in accordance with your institution's guidelines.

Experimental Protocol: General Handling of
SGC6870

To minimize waste generation and ensure safety during experimentation, the following general
protocol for handling SGC6870 is recommended:
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling SGC6870 in solid form or in
solution.

» Weighing: Weigh solid SGC6870 in a chemical fume hood or other ventilated enclosure to
avoid inhalation of any airborne powder.

o Solution Preparation: Prepare stock solutions of SGC6870 in a chemical fume hood. Add the
solvent to the pre-weighed solid. Ensure the container is securely capped and mix until the
solid is fully dissolved.

e Use in Experiments: When using SGC6870 in cellular or biochemical assays, handle all
solutions and contaminated materials within a biological safety cabinet or chemical fume
hood.

e Waste Segregation: Throughout the experiment, diligently segregate all waste into the
appropriate hazardous waste streams as outlined in the disposal procedures above.

SGC6870 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
SGC6870 and related materials.
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Click to download full resolution via product page
Caption: SGC6870 Hazardous Waste Disposal Workflow.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of SGC6870, contributing to a secure and environmentally responsible
research setting. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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